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Compound Name: Vinyl benzoate

Cat. No.: B167084 Get Quote

Vinyl Benzoate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Vinyl benzoate, with the IUPAC name ethenyl benzoate and CAS number 769-78-8, is a

significant monomer in polymer science and a versatile reagent in organic synthesis.[1][2][3][4]

This technical guide provides an in-depth overview of its chemical and physical properties, a

detailed experimental protocol for its synthesis via palladium-catalyzed transesterification, and

a summary of its primary applications. The information is tailored for professionals in research

and development, offering the detailed data necessary for laboratory and industrial

applications.

Chemical Identity and Properties
Vinyl benzoate is the ester of benzoic acid and vinyl alcohol. Its chemical structure consists of

a benzene ring attached to a carboxyl group, which is in turn esterified with a vinyl group.
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Identifier Value

CAS Number 769-78-8[2][3][4]

IUPAC Name ethenyl benzoate[1][4]

Synonyms
Benzoic acid, ethenyl ester; Benzoic acid, vinyl

ester[1][3]

Molecular Formula C₉H₈O₂[1][2][3]

InChI Key KOZCZZVUFDCZGG-UHFFFAOYSA-N[1]

SMILES C=COC(=O)C1=CC=CC=C1[1]

Physical and Chemical Properties
A compilation of key physical and chemical properties of vinyl benzoate is presented below.

These properties are crucial for its handling, storage, and application in various chemical

processes.

Property Value

Molecular Weight 148.16 g/mol [3][4]

Appearance Colorless liquid

Boiling Point 203 °C (760 mmHg); 95-96 °C (20 mmHg)

Melting Point -39 °C

Density 1.07 g/cm³ at 20 °C

Solubility
Insoluble in water; Soluble in most organic

solvents

Refractive Index (n²⁰/D) 1.529

Synthesis of Vinyl Benzoate
The most common and environmentally friendly method for synthesizing vinyl benzoate is

through the transesterification of vinyl acetate with benzoic acid, catalyzed by a palladium on
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carbon (Pd/C) catalyst. This method avoids the use of more toxic mercury-based catalysts.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of vinyl benzoate via Pd/C-

catalyzed transesterification.

Reactants:
Benzoic Acid
Vinyl Acetate
Pd/C Catalyst

Reaction Mixture Heating & Stirring
(e.g., 80°C, 10h) Filtration

Purification
(e.g., Distillation)Crude Product

Catalyst RecyclingSolid Catalyst

Vinyl BenzoatePure Product

Waste
(Acetic Acid, excess Vinyl Acetate)

Click to download full resolution via product page

Synthesis of Vinyl Benzoate Workflow

Detailed Experimental Protocol
This protocol details the synthesis of vinyl benzoate using a palladium on carbon (Pd/C)

catalyst.

Materials:

Benzoic acid

Vinyl acetate

Palladium on carbon (5 wt% Pd)

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Büchner funnel and filter paper)

Distillation apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add benzoic acid, a molar excess of vinyl acetate (e.g., a 1:10 molar ratio

of benzoic acid to vinyl acetate), and the Pd/C catalyst (approximately 1-2 mol% relative to

benzoic acid).

Reaction: The reaction mixture is heated to reflux (approximately 72 °C, the boiling point of

vinyl acetate) with vigorous stirring. The progress of the reaction can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete

within 8-12 hours.

Catalyst Removal: After the reaction is complete, cool the mixture to room temperature. The

solid Pd/C catalyst is removed by filtration. The catalyst can be washed with a small amount

of fresh vinyl acetate or another suitable solvent to recover any adsorbed product. The

recovered catalyst can potentially be reused.

Removal of Excess Reactant and Byproduct: The filtrate, containing the product vinyl
benzoate, unreacted vinyl acetate, and the acetic acid byproduct, is transferred to a

distillation apparatus. Excess vinyl acetate and the acetic acid are removed by distillation.

Purification: The crude vinyl benzoate is then purified by vacuum distillation to yield the final

product. The purity of the collected fractions should be assessed by GC or NMR

spectroscopy.

Drying and Storage: The purified vinyl benzoate is dried over anhydrous sodium sulfate,

filtered, and stored in a cool, dark place, often with a polymerization inhibitor such as

hydroquinone or its monomethyl ether (MEHQ).
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Applications
Vinyl benzoate is a valuable monomer and chemical intermediate with applications primarily in

polymer chemistry.

Polymer Synthesis: It can be polymerized to form polyvinyl benzoate, a polymer with good

thermal stability and optical properties. It is also used as a comonomer with other vinyl

monomers to modify the properties of the resulting copolymers.

Coatings and Adhesives: Polymers and copolymers of vinyl benzoate are used in the

formulation of coatings and adhesives due to their excellent adhesion and film-forming

properties.

Plasticizers: Vinyl benzoate can be used in some polymer formulations as a reactive

plasticizer.

Organic Synthesis: The vinyl group in vinyl benzoate can participate in various organic

reactions, making it a useful building block for the synthesis of more complex molecules.

Safety and Handling
Vinyl benzoate is a combustible liquid and should be handled with appropriate safety

precautions. It is an irritant to the skin, eyes, and respiratory system. Always work in a well-

ventilated area and use personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat. Store away from heat, sparks, and open flames. For detailed safety information,

refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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